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Compound of Interest

3-Hydroxy-6-methylpyridine-2-
Compound Name:
carbaldehyde

Cat. No.: B1315469

CAS Number: 66497-42-5
Chemical Formula: C7H7NOz2
Molecular Weight: 137.14 g/mol

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological activities of 3-Hydroxy-6-methylpyridine-2-carbaldehyde, a pyridine
derivative of interest to researchers in medicinal chemistry and drug development.

Physicochemical Properties

While experimentally verified data is limited in publicly available literature, a summary of
predicted and known properties is presented in Table 1. These properties are crucial for
understanding the compound's behavior in various experimental settings.
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Property Value Source

CAS Number 66497-42-5 [1]

Molecular Formula C7H7NO:2 [1][2]
Molecular Weight 137.14 g/mol [11[2]

Melting Point 106-107 °C ChemicalBook
Boiling Point (Predicted) 283.6 £ 35.0 °C ChemicalBook
Density (Predicted) 1.257 + 0.06 g/cm?3 ChemicalBook
pKa (Predicted) 3.88+£0.23 ChemicalBook
Appearance Beige crystalline powder ChemicalBook
Storage Temperature -20°C ChemicalBook

Synthesis and Characterization

Detailed experimental protocols for the synthesis of 3-Hydroxy-6-methylpyridine-2-
carbaldehyde are not readily available in peer-reviewed literature. However, general synthetic
strategies for related pyridine-2-carboxaldehydes often involve the oxidation of the
corresponding methyl or hydroxymethyl pyridine precursor. For instance, methods for the
synthesis of other pyridine-2-carboxaldehyde derivatives have been described, which could
potentially be adapted.[3]

One plausible synthetic approach could involve the selective oxidation of 2,6-lutidine to
introduce the aldehyde and hydroxyl functionalities. This process would likely require multiple
steps, including protection and deprotection of reactive groups to achieve the desired
substitution pattern.

Characterization:

Spectroscopic data is essential for the unambiguous identification and purity assessment of 3-
Hydroxy-6-methylpyridine-2-carbaldehyde. While a comprehensive public spectral database
for this specific compound is not available, the expected spectroscopic features can be
predicted based on its structure.
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e 'H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons on the pyridine ring, the methyl group protons, the aldehyde proton, and the hydroxyl
proton. The chemical shifts and coupling constants of the aromatic protons would be
indicative of the substitution pattern.

e 13C NMR: The carbon NMR spectrum would display signals for the seven carbon atoms in
the molecule, including the characteristic carbonyl carbon of the aldehyde group (typically in
the range of 190-200 ppm) and the carbons of the pyridine ring and the methyl group.

e Infrared (IR) Spectroscopy: The IR spectrum should exhibit characteristic absorption bands
for the hydroxyl (O-H) stretching vibration (around 3200-3600 cm~1), the carbonyl (C=0)
stretching of the aldehyde (around 1680-1700 cm~1), and C=C and C=N stretching vibrations
of the pyridine ring.

e Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak
corresponding to the molecular weight of the compound (137.14 g/mol ), which would
confirm its elemental composition.

Biological Activity and Potential Applications

The direct biological activities of 3-Hydroxy-6-methylpyridine-2-carbaldehyde have not been
extensively reported. However, the broader class of pyridine-2-carbaldehyde derivatives and
their thiosemicarbazone analogues have garnered significant attention for their potential
therapeutic applications, particularly as anticancer and antimicrobial agents.

Anticancer Potential:

Research has demonstrated that thiosemicarbazone derivatives of pyridine-2-carboxaldehydes
exhibit potent antitumor activity.[2][4] For example, a study on 3-hydroxy-4-methylpyridine-2-
carboxaldehyde thiosemicarbazone, a structurally related compound, showed significant
antitumor activity in mice with L1210 leukemia. The mechanism of action for these compounds
is often attributed to the inhibition of ribonucleotide reductase, a crucial enzyme for DNA
synthesis and repair, making them attractive candidates for cancer therapy. The anticancer
potential of 3-hydroxypyridine-2-carboxaldehyde N(4)-substituted thiosemicarbazones has
been linked to the targeting of the MAPK superfamily signaling pathway.[5]

Antimicrobial Activity:
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Schiff bases derived from pyridine-2-carbaldehyde have also been investigated for their
antimicrobial properties.[6] While specific data for 3-Hydroxy-6-methylpyridine-2-
carbaldehyde is lacking, related compounds have shown activity against various bacterial and
fungal strains. The chelation of metal ions by these pyridine derivatives can enhance their
antimicrobial efficacy.

Other Applications:

3-Hydroxy-6-methylpyridine-2-carbaldehyde is also utilized as a building block in organic
synthesis. For instance, it is a precursor for the synthesis of spiropyran, a class of compounds
known for their photochromic and magnetic properties.[2]

Experimental Workflows and Signaling Pathways

To illustrate the potential research and development pipeline for compounds like 3-Hydroxy-6-
methylpyridine-2-carbaldehyde, the following diagrams outline a general experimental
workflow and a hypothetical signaling pathway that could be investigated based on the activity
of related compounds.
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Caption: General experimental workflow for the synthesis, characterization, and biological
evaluation of 3-Hydroxy-6-methylpyridine-2-carbaldehyde.
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Caption: Hypothetical signaling pathway illustrating the potential mechanism of action of 3-
Hydroxy-6-methylpyridine-2-carbaldehyde derivatives as anticancer agents through the
inhibition of ribonucleotide reductase.

Conclusion

3-Hydroxy-6-methylpyridine-2-carbaldehyde is a pyridine derivative with potential
applications in medicinal chemistry and materials science. While comprehensive experimental
data for this specific compound is limited, the known biological activities of its structural
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analogues, particularly as anticancer and antimicrobial agents, warrant further investigation.
This technical guide serves as a foundational resource for researchers interested in exploring
the synthesis, characterization, and therapeutic potential of this and related compounds. Future
research should focus on developing robust synthetic routes, conducting thorough
physicochemical and spectroscopic characterization, and performing detailed biological
evaluations to elucidate its mechanism of action and potential for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Hydroxy-6-methylpyridine-2-carbaldehyde | C7TH7NO2 | CID 12421986 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. Synthesis and antitumor activity of 3- and 5-hydroxy-4-methylpyridine-2-carboxaldehyde
thiosemicarbazones - PubMed [pubmed.ncbi.nim.nih.gov]

e 3.rsc.org [rsc.org]
o 4. researchgate.net [researchgate.net]
o 5. researchgate.net [researchgate.net]

» 6. Synthesis, Characterization and Biological Activity of Cu(ll) and Ni(ll) Complexes of 3-
Hydroxy- 4- (Pyridine-2-yl-Methylene Amino) Benzoic Acid — Oriental Journal of Chemistry
[orientjchem.org]

 To cite this document: BenchChem. [In-Depth Technical Guide: 3-Hydroxy-6-methylpyridine-
2-carbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1315469#3-hydroxy-6-methylpyridine-2-
carbaldehyde-cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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